Cas no 1342129-44-5 ((4-Tert-butyl-1-methylcyclohexyl)methanamine)
(4-Tert-butyl-1-methylcyclohexyl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- AKOS012017062
- (4-tert-butyl-1-methylcyclohexyl)methanamine
- SCHEMBL13593729
- EN300-330211
- CS-0285873
- (4-(Tert-butyl)-1-methylcyclohexyl)methanamine
- 1342129-44-5
- Cyclohexanemethanamine, 4-(1,1-dimethylethyl)-1-methyl-
- (4-Tert-butyl-1-methylcyclohexyl)methanamine
-
- MDL: MFCD16856205
- Inchi: 1S/C12H25N/c1-11(2,3)10-5-7-12(4,9-13)8-6-10/h10H,5-9,13H2,1-4H3
- InChI Key: MMZOGLDZXDDAHS-UHFFFAOYSA-N
- SMILES: NCC1(C)CCC(C(C)(C)C)CC1
Computed Properties
- Exact Mass: 183.198699802g/mol
- Monoisotopic Mass: 183.198699802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 0.849±0.06 g/cm3(Predicted)
- Boiling Point: 233.8±8.0 °C(Predicted)
- pka: 10.27±0.29(Predicted)
(4-Tert-butyl-1-methylcyclohexyl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-330211-1g |
(4-tert-butyl-1-methylcyclohexyl)methanamine |
1342129-44-5 | 1g |
$770.0 | 2023-09-04 | ||
| Enamine | EN300-330211-5g |
(4-tert-butyl-1-methylcyclohexyl)methanamine |
1342129-44-5 | 5g |
$2235.0 | 2023-09-04 | ||
| Enamine | EN300-330211-10g |
(4-tert-butyl-1-methylcyclohexyl)methanamine |
1342129-44-5 | 10g |
$3315.0 | 2023-09-04 | ||
| Enamine | EN300-330211-0.05g |
(4-tert-butyl-1-methylcyclohexyl)methanamine |
1342129-44-5 | 95.0% | 0.05g |
$647.0 | 2025-03-18 | |
| Enamine | EN300-330211-0.1g |
(4-tert-butyl-1-methylcyclohexyl)methanamine |
1342129-44-5 | 95.0% | 0.1g |
$678.0 | 2025-03-18 | |
| Enamine | EN300-330211-0.25g |
(4-tert-butyl-1-methylcyclohexyl)methanamine |
1342129-44-5 | 95.0% | 0.25g |
$708.0 | 2025-03-18 | |
| Enamine | EN300-330211-0.5g |
(4-tert-butyl-1-methylcyclohexyl)methanamine |
1342129-44-5 | 95.0% | 0.5g |
$739.0 | 2025-03-18 | |
| Enamine | EN300-330211-1.0g |
(4-tert-butyl-1-methylcyclohexyl)methanamine |
1342129-44-5 | 95.0% | 1.0g |
$770.0 | 2025-03-18 | |
| Enamine | EN300-330211-2.5g |
(4-tert-butyl-1-methylcyclohexyl)methanamine |
1342129-44-5 | 95.0% | 2.5g |
$1509.0 | 2025-03-18 | |
| Enamine | EN300-330211-5.0g |
(4-tert-butyl-1-methylcyclohexyl)methanamine |
1342129-44-5 | 95.0% | 5.0g |
$2235.0 | 2025-03-18 |
(4-Tert-butyl-1-methylcyclohexyl)methanamine Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on (4-Tert-butyl-1-methylcyclohexyl)methanamine
Recent Advances in the Study of (4-Tert-butyl-1-methylcyclohexyl)methanamine (CAS: 1342129-44-5) in Chemical Biology and Pharmaceutical Research
The compound (4-Tert-butyl-1-methylcyclohexyl)methanamine (CAS: 1342129-44-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential roles in drug development. The compound's distinct cyclohexyl backbone and tert-butyl substitution make it a promising candidate for modulating biological targets, particularly in the central nervous system (CNS) and metabolic disorders.
Recent studies have highlighted the efficient synthetic routes for (4-Tert-butyl-1-methylcyclohexyl)methanamine, with a focus on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic hydrogenation method that achieves a 92% yield, significantly improving upon previous methodologies. The compound's stability under physiological conditions has also been a key area of investigation, with findings suggesting robust performance in both in vitro and in vivo settings. These advancements in synthesis and stability are critical for its potential scalability in pharmaceutical applications.
Biological evaluations of (4-Tert-butyl-1-methylcyclohexyl)methanamine have revealed its affinity for several neurotransmitter receptors, including serotonin and dopamine receptors. Preliminary in vitro assays indicate a moderate binding affinity (Ki values in the low micromolar range), suggesting potential utility in neuropharmacology. Furthermore, a 2024 study published in ACS Chemical Neuroscience demonstrated the compound's ability to cross the blood-brain barrier (BBB) efficiently, a property that is often a limiting factor in CNS drug development. These findings position the compound as a viable scaffold for further optimization in neurotherapeutic agents.
In addition to its CNS applications, (4-Tert-butyl-1-methylcyclohexyl)methanamine has shown promise in metabolic disorder research. A recent study in the European Journal of Medicinal Chemistry reported its role as a modulator of G-protein-coupled receptors (GPCRs) involved in lipid metabolism. The compound exhibited a dose-dependent effect on adipocyte differentiation, hinting at potential applications in obesity and diabetes therapeutics. However, further in vivo studies are required to validate these preliminary findings and assess any off-target effects.
Despite these promising developments, challenges remain in the clinical translation of (4-Tert-butyl-1-methylcyclohexyl)methanamine. Pharmacokinetic studies have identified rapid hepatic metabolism as a potential limitation, necessitating structural modifications or formulation strategies to enhance bioavailability. Collaborative efforts between academic and industrial researchers are currently underway to address these challenges, with several patent applications filed in 2024 for derivative compounds with improved metabolic stability.
In conclusion, (4-Tert-butyl-1-methylcyclohexyl)methanamine (CAS: 1342129-44-5) represents a compelling case study in the intersection of chemical synthesis and biological application. Its dual potential in CNS and metabolic disorder research underscores the importance of continued investigation. Future research directions should focus on structure-activity relationship (SAR) studies to optimize its pharmacological profile, as well as comprehensive toxicological assessments to ensure clinical viability. The compound's journey from bench to bedside will likely serve as a valuable template for similar small-molecule therapeutics in development.
1342129-44-5 ((4-Tert-butyl-1-methylcyclohexyl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)